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Compound of Interest

Compound Name: PIK-75 hydrochloride

Cat. No.: B1390485 Get Quote

For researchers, scientists, and drug development professionals investigating the PI3K/mTOR

signaling pathway, confirming that a chemical probe or drug candidate engages its intended

target within a cellular context is a critical step. PIK-75 hydrochloride is a potent inhibitor of

phosphoinositide 3-kinase (PI3K) with high selectivity for the p110α isoform, and also

demonstrates strong inhibition of DNA-dependent protein kinase (DNA-PK).[1][2] This guide

provides an objective comparison of PIK-75 with other PI3K pathway inhibitors and presents

experimental data and protocols to validate its target engagement in cells.

Comparison of PIK-75 with Alternative PI3K Pathway
Inhibitors
The selection of an appropriate inhibitor is contingent on the specific research question. PIK-

75's potent and selective inhibition of p110α makes it a valuable tool for dissecting the specific

roles of this isoform. However, for broader inhibition of the PI3K pathway or for targeting other

specific isoforms, alternative inhibitors may be more suitable. The following tables provide a

comparative overview of PIK-75 and other commonly used PI3K inhibitors, categorized by their

selectivity profiles.

Table 1: p110α-Selective and Isoform-Selective PI3K Inhibitors
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Inhibitor
Primary
Target(s)

IC50 (nM)
vs. p110α

IC50 (nM)
vs. p110β

IC50 (nM)
vs. p110δ

IC50 (nM)
vs. p110γ

Mechanis
m of
Action

PIK-75 HCl
p110α,

DNA-PK
5.8[1][2] 1300[1][2] 510[2] 76[1][2]

Reversible,

ATP non-

competitive

[1]

Alpelisib

(BYL719)
p110α 5[3][4] 1200[3] 290[3] 250[3]

ATP-

competitive

Taselisib

(GDC-

0032)

p110α,

p110δ,

p110γ

0.29 (Ki)[5]

[6]
9.1 (Ki)[5] 0.12 (Ki)[5] 0.97 (Ki)[5]

ATP-

competitive

Idelalisib

(CAL-101)
p110δ 820[7] 565[7] 2.5[7][8][9] 89[7][8]

ATP-

competitive

[10]

Table 2: Pan-PI3K and Dual PI3K/mTOR Inhibitors
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Inhibitor
Primary
Target(s
)

IC50
(nM) vs.
p110α

IC50
(nM) vs.
p110β

IC50
(nM) vs.
p110δ

IC50
(nM) vs.
p110γ

IC50
(nM) vs.
mTOR

Mechani
sm of
Action

PIK-75

HCl

p110α,

DNA-PK
5.8[1][2]

1300[1]

[2]
510[2] 76[1][2] ~1000[2]

Reversibl

e, ATP

non-

competiti

ve[1]

Wortman

nin
Pan-PI3K ~3-5 ~33 ~3 ~75

Inhibits at

high

concentr

ations

Irreversib

le,

covalent

Buparlisi

b

(BKM120

)

Pan-PI3K
52[11]

[12]

166[11]

[12]

116[11]

[12]

262[11]

[12]
-

ATP-

competiti

ve[13]

Pictilisib

(GDC-

0941)

Pan-

PI3K,

mTOR

3[14][15]

[16]
33[17]

3[14][15]

[17]
75[17] 580[16]

ATP-

competiti

ve

NVP-

BEZ235

Pan-

PI3K,

mTOR

4 75 7 5 6

ATP-

competiti

ve

Visualizing Cellular Target Engagement
Understanding the signaling pathway, the experimental process, and the logic of target

validation is crucial. The following diagrams, generated using Graphviz, illustrate these

concepts.
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Interventions Cellular Readouts
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Conclusion:
PIK-75 engages p110α
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment - PMC
[pmc.ncbi.nlm.nih.gov]

2. In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1 [protocols.io]

3. Alpelisib | BYL-719 | PI3Kα inhibitor | TargetMol [targetmol.com]

4. selleckchem.com [selleckchem.com]

5. medchemexpress.com [medchemexpress.com]

6. selleckchem.com [selleckchem.com]

7. Idelalisib | Autophagy | PI3K | TargetMol [targetmol.com]

8. selleckchem.com [selleckchem.com]

9. medchemexpress.com [medchemexpress.com]

10. Structural, Biochemical, and Biophysical Characterization of Idelalisib Binding to
Phosphoinositide 3-Kinase δ - PMC [pmc.ncbi.nlm.nih.gov]

11. medchemexpress.com [medchemexpress.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1390485?utm_src=pdf-body-img
https://www.benchchem.com/product/b1390485?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9124774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9124774/
https://www.protocols.io/view/in-vitro-kinase-assay-phosphorylation-of-pi3kc1-by-j8nlkwr51l5r/v1
https://www.targetmol.com/compound/alpelisib
https://www.selleckchem.com/products/alpelisib-byl719-pi3kalpha-inhibitor.html
https://www.medchemexpress.com/GDC-0032.html
https://www.selleckchem.com/products/gdc-0032.html
https://www.targetmol.com/compound/idelalisib
https://www.selleckchem.com/products/idelalisib-cal-101-pi3k-delta-inhibitor.html
https://www.medchemexpress.com/CAL-101.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375495/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4375495/
https://www.medchemexpress.com/NVP-BKM120.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. selleckchem.com [selleckchem.com]

13. Profile of buparlisib and its potential in the treatment of breast cancer: evidence to date -
PMC [pmc.ncbi.nlm.nih.gov]

14. medchemexpress.com [medchemexpress.com]

15. selleckchem.com [selleckchem.com]

16. cellagentech.com [cellagentech.com]

17. aacrjournals.org [aacrjournals.org]

To cite this document: BenchChem. [Validating PIK-75 Hydrochloride Target Engagement in
Cells: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1390485#validating-pik-75-hydrochloride-target-
engagement-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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